![molecular formula C15H11N B3056462 5,6-Dihydroindeno[2,1-b]indole CAS No. 7156-31-2](/img/structure/B3056462.png)
5,6-Dihydroindeno[2,1-b]indole
Overview
Description
Molecular Structure Analysis
The molecular formula of 5,6-Dihydroindeno[2,1-b]indole is C15H11N . Its average mass is approximately 205.255 Da . The compound’s chemical structure consists of a fused indole ring system, which plays a crucial role in its biological activity and synthetic applications .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo cyclization reactions to form more complex derivatives. Additionally, it may react with other functional groups to yield novel compounds. Further studies are needed to explore its reactivity in detail .
Scientific Research Applications
Catalytic Behavior in Polymerization
5,6-Dihydroindeno[2,1-b]indole demonstrates high catalytic activity in the polymerization of 1-octene, both in the absence and presence of molecular hydrogen. This property makes it a promising catalyst for the oligomerization and hydrooligomerization of α-olefins, contributing to the production of high-quality motor oil base stocks (Nifant’ev et al., 2019).
Role in Synthesis of Melatonin Analogues
6H-Isoindolo[2,1-a]indoles and 5,6-dihydroindolo[2,1-a]isoquinolines, derivatives of this compound, have been used to investigate the binding site of the melatonin receptor. This research provides valuable insights into the nature of receptor binding and the potency of melatonin analogues (Faust et al., 2000).
Antioxidant and Radical Scavenging Activities
This compound derivatives have shown effective antioxidant power in various in vitro assays. This includes radical scavenging and reducing ability determination, making these compounds potentially useful for research into oxidative stress and related diseases (Talaz et al., 2009).
Chemical Synthesis and Structural Studies
A superacid-promoted sequential domino one-pot approach for the synthesis of various dihydroindeno[1,2-b]indoles has been developed. This method, involving a domino intermolecular Friedel–Crafts alkylation, is significant for the rapid synthesis of alkaloid natural products containing the dihydroindeno[1,2-b]indole core structure (Reddy & Satyanarayana, 2015).
Interaction with Carbonic Anhydrase Isoforms
5,10-Dihydroindeno[1,2-b]indole derivatives exhibit inhibitory potencies against several carbonic anhydrase isoforms. This suggests potential applications in the study and modulation of enzymes important in physiological processes like respiration and acid-base balance (Ekinci et al., 2012).
properties
IUPAC Name |
5,6-dihydroindeno[2,1-b]indole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N/c1-2-6-11-10(5-1)9-14-15(11)12-7-3-4-8-13(12)16-14/h1-8,16H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDTRVJYDVHSJKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1NC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80520554 | |
Record name | 5,6-Dihydroindeno[2,1-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80520554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7156-31-2 | |
Record name | 5,6-Dihydroindeno[2,1-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80520554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.